Cas no 131289-51-5 (L-glycero-a-D-manno-Heptopyranoside, methylO-a-D-glucopyranosyl-(1®3)-O-[L-glycero-a-D-manno-heptopyranosyl-(1®7)]- (9CI))
131289-51-5 structure
Product Name:L-glycero-a-D-manno-Heptopyranoside, methylO-a-D-glucopyranosyl-(1®3)-O-[L-glycero-a-D-manno-heptopyranosyl-(1®7)]- (9CI)
CAS No:131289-51-5
MF:C21H38O18
MW:578.515629291534
CID:146571
PubChem ID:3083169
Update Time:2025-04-19
L-glycero-a-D-manno-Heptopyranoside, methylO-a-D-glucopyranosyl-(1®3)-O-[L-glycero-a-D-manno-heptopyranosyl-(1®7)]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- (2R,3R,4S,5S,6S)-2-[(1R)-1,2-dihydroxyethyl]-6-[(2R,3S,4S,5S,6R)-6-[(1 R)-1,2-dihydroxyethyl]-2,5-dihydroxy-2-methyl-4-[(2R,3R,4S,5R,6R)-3,4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-oxan-3-yl]oxy-
- 7)]- (
- 7)]- (9CI)
- alpha-D-glucopyranosyl-(1->4)-[D-glycero-beta-D-manno-heptopyranosyl-(1->3)]-1-deoxy-D-glycero-beta-D-manno-oct-2-ulopyranose
- methyl 3-O-glucopyranosyl-7-O-heptopyranosyl-heptopyranoside
- (2R,3R,4S,5S,6S)-2-[(1R)-1,2-dihydroxyethyl]-6-[(2R,3S,4S,5S,6R)-6-[(1 R)-1,2-dihydroxyethyl]-2,5-dihydroxy-2-methyl-4-[(2R,3R,4S,5R,6R)-3,4, 5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-oxan-3-yl]oxy-oxane-3,4,5- triol
- MGHPH
- 131289-51-5
- Methyl-3-O-(alpha-D-glucopyranosyl)-7-O-(L-glycero-alpha-D-manno-heptopyranosyl)-L-glycero-alpha-D-manno-heptopyranoside
- L-glycero-alpha-D-manno-Heptopyranoside, methyl O-alpha-D-glucopyranosyl-(1-3)-O-(L-glycero-alpha-D-manno-heptopyranosyl-(1-7))-
- DTXSID50927152
- Heptopyranosyl-(1->3)-[hexopyranosyl-(1->4)]-1-deoxyoct-2-ulopyranose
- (2R,3R,4S,5S,6S)-2-[(1R)-1,2-dihydroxyethyl]-6-[(2R,3S,4S,5S,6R)-6-[(1 R)-1,2-dihydroxyethyl]-2,5-di
- (2R,3R,4S,5S,6R)-2-[(2R,3S,4S,5S,6R)-6-[(1R)-1,2-dihydroxyethyl]-3-[(2S,3S,4S,5S,6R)-6-[(1R)-1,2-dihydroxyethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-2,5-dihydroxy-2-methyloxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- L-glycero-a-D-manno-Heptopyranoside, methylO-a-D-glucopyranosyl-(1®3)-O-[L-glycero-a-D-manno-heptopyranosyl-(1®7)]- (9CI)
-
- Inchi: 1S/C21H38O18/c1-21(34)18(38-20-13(32)10(29)11(30)15(36-20)5(25)2-22)17(14(33)16(39-21)6(26)3-23)37-19-12(31)9(28)8(27)7(4-24)35-19/h5-20,22-34H,2-4H2,1H3/t5-,6-,7-,8-,9+,10+,11+,12-,13+,14-,15-,16-,17+,18+,19-,20+,21-/m1/s1
- InChI Key: YZEOCOYTQXUPSU-JARXOOGZSA-N
- SMILES: O1[C@H]([C@@H](CO)O)[C@H]([C@@H]([C@@H]([C@]1(C)O)O[C@H]1[C@H]([C@H]([C@@H]([C@@H]([C@@H](CO)O)O1)O)O)O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O
Computed Properties
- Exact Mass: 578.206
- Monoisotopic Mass: 578.206
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 39
- Rotatable Bond Count: 9
- Complexity: 777
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 17
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -6.8
- Topological Polar Surface Area: 309A^2
Experimental Properties
- Density: 1.79
- Boiling Point: 976.4°Cat760mmHg
- Flash Point: 544.3°C
- Refractive Index: 1.677
L-glycero-a-D-manno-Heptopyranoside, methylO-a-D-glucopyranosyl-(1®3)-O-[L-glycero-a-D-manno-heptopyranosyl-(1®7)]- (9CI) Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
131289-51-5 (L-glycero-a-D-manno-Heptopyranoside, methylO-a-D-glucopyranosyl-(1®3)-O-[L-glycero-a-D-manno-heptopyranosyl-(1®7)]- (9CI)) Related Products
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